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Compound of Interest

Compound Name: Ammonium citrate

Cat. No.: B1236203 Get Quote

Introduction

Ammonium citrate is a critical reagent in the agricultural and environmental sciences for the

determination of available phosphate in fertilizers. Its primary function is to differentiate

between various forms of phosphate based on their solubility, providing a more accurate

measure of the phosphorus that is accessible to plants than water-solubility tests alone. This

document provides detailed application notes and standardized protocols for the use of neutral,

alkaline, and acidic ammonium citrate in phosphate analysis, intended for researchers,

scientists, and professionals in related fields.

The citrate ion acts as a chelating agent, complexing cations such as calcium, iron, and

aluminum that are often bound to phosphate in fertilizer materials. This process solubilizes

phosphate compounds that are not readily water-soluble but can become available to plants

over time in the soil. The choice between neutral, alkaline, or acidic ammonium citrate
depends on the specific type of fertilizer and the regulatory method being followed.

Logical Relationship of Phosphate Solubility Fractions
The following diagram illustrates the relationship between the different phosphate fractions

determined during fertilizer analysis.
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Caption: Relationship between phosphate fractions in fertilizer.

Neutral Ammonium Citrate Method
The neutral ammonium citrate method is widely used, particularly in the United States, and is

recognized by organizations like the AOAC (Association of Official Analytical Chemists). It is

designed to determine the "available" phosphate content, which is the sum of water-soluble

and citrate-soluble phosphates.

Application: This method is suitable for most superphosphate and ammoniated phosphate

fertilizers. It effectively dissolves dicalcium phosphate and other less soluble forms of

phosphate that are still considered available to plants.

Experimental Workflow: Neutral Ammonium Citrate
Extraction

Sample Preparation Extraction Analysis

Grind Fertilizer Sample
(<0.5 mm)

Weigh 1g of Sample Wash with Water
Add Neutral Ammonium

Citrate Solution
Digest at 65°C for 1 hour Filter and Collect Filtrate Dilute Filtrate

Determine Phosphate Content
(e.g., Spectrophotometry)
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To cite this document: BenchChem. [Application Notes & Protocols: Ammonium Citrate in
Phosphate Fertilizer Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236203#ammonium-citrate-as-a-reagent-in-the-
analysis-of-phosphate-in-fertilizers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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